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Compound of Interest

Compound Name: Decanal

Cat. No.: B7768071

Technical Support Center: Handling Decanal

This guide provides essential information for the safe handling of decanal in a laboratory
setting. It is intended for researchers, scientists, and drug development professionals to
minimize exposure risks and ensure proper use of Personal Protective Equipment (PPE).

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with decanal?

Al: Decanal is classified as a combustible liquid that causes serious eye irritation and may
cause skin irritation.[1] It is also harmful to aquatic life with long-lasting effects.[2][3] Vapors
may form explosive mixtures with air, and it's considered a reactive substance with a risk of
ignition.[1][4]

Q2: What is the minimum required PPE for handling small quantities of decanal in a well-
ventilated lab?

A2: For handling small quantities in a well-ventilated area, the minimum recommended PPE
includes chemical-resistant gloves (e.qg., nitrile), safety goggles with side shields, and a lab
coat.[5][6]

Q3: When is respiratory protection necessary when working with decanal?
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A3: Respiratory protection is required if exposure limits are exceeded, if you are working in a
poorly ventilated area, or if you experience respiratory irritation or other symptoms.[1][5] In
such cases, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6] All
work with decanal should ideally be conducted in a certified chemical fume hood to minimize
vapor inhalation.[6]

Q4: What type of gloves are recommended for handling decanal?

A4: Chemical-resistant, impervious gloves are recommended.[2] Nitrile or butyl rubber gloves
are suitable options.[6] It is important to inspect gloves for any damage, such as tears or
punctures, before use.[6]

Q5: What should | do in case of accidental eye or skin contact with decanal?

A5: In case of eye contact, immediately rinse cautiously with water for several minutes.[1][2][3]
If you are wearing contact lenses, remove them if it is easy to do so and continue rinsing.[1][2]
[3] If eye irritation persists, seek medical advice.[2][3] For skin contact, wash the affected area
with plenty of soap and water.[1] If skin irritation occurs, get medical advice.[3]

Q6: How should | handle a small spill of decanal?

A6: For a small spill, you should wear the appropriate PPE, including respiratory protection if
necessary.[3] Absorb the spill with an inert, non-combustible absorbent material like sand,
earth, or vermiculite.[1][3] Collect the waste in a suitable, labeled container for disposal.[3]
Ensure the area is well-ventilated.[4]

Q7: Can | wear contact lenses when handling decanal?

AT: It is generally advised to avoid wearing contact lenses when working with chemicals like
decanal, as they can absorb and concentrate irritants.[3] If contact lenses are worn, a written
policy should be in place, and they should be removed immediately if any eye redness or
irritation occurs.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for decanal, which is essential for a
comprehensive risk assessment.
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Property Value Source
CAS Number 112-31-2 [2][3]14]
EC Number 203-957-4 [2][3]
Molecular Formula C10H200 [2]

207 - 209 °C (404.6 - 408.2 °F)

Boiling Point a1 760 mmHg [71[8]
Flash Point 85 °C (185 °F) [7]
Specific Gravity 0.830 [7]
Solubility Insoluble in water [7]

Experimental Workflow: PPE Selection for Decanal
Handling

This diagram outlines the logical steps for selecting the appropriate Personal Protective
Equipment (PPE) when preparing to handle decanal.
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Caption: PPE selection workflow for handling decanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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